2-(1-Propylpiperidin-4-yl)benzoic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-(1-Propylpiperidin-4-yl)benzoic acid is a benzoic acid derivative featuring a 1-propylpiperidin-4-yl substituent at the 2-position of the benzene ring. The compound combines a lipophilic piperidine moiety with a carboxylic acid functional group, which may confer unique physicochemical and biological properties. Piperidine derivatives are commonly explored in medicinal chemistry due to their versatility in interacting with biological targets, such as enzymes and receptors.
Properties
IUPAC Name |
2-(1-propylpiperidin-4-yl)benzoic acid | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO2/c1-2-9-16-10-7-12(8-11-16)13-5-3-4-6-14(13)15(17)18/h3-6,12H,2,7-11H2,1H3,(H,17,18) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VHCNTGSKSDSDMX-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CCC(CC1)C2=CC=CC=C2C(=O)O | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21NO2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.33 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Structural Features
The compound’s structure distinguishes it from other benzoic acid derivatives through its 1-propylpiperidin-4-yl substituent. Key comparisons include:
- 2-Benzoylbenzoic Acid and Derivatives (e.g., 2-(4-methylbenzoyl)benzoic acid): These compounds replace the piperidine-propyl group with a benzoyl (aromatic ketone) moiety.
- 4-(4-Propylpiperazin-1-yl)benzoic Acid : This analog substitutes the piperidine ring with a piperazine ring and positions the substituent at the benzene’s 4-position. Piperazine’s additional nitrogen atom may enhance hydrogen-bonding capabilities compared to piperidine .
- 2-(2-Chlorophenoxy)benzoic Acid: Features a chlorophenoxy group instead of the piperidine-propyl chain, introducing halogen-based hydrophobicity and steric effects .
Table 1: Structural and Molecular Comparison
Physicochemical Properties
- Solubility and Lipophilicity : The piperidine-propyl group in the target compound introduces both basicity (from the piperidine nitrogen) and lipophilicity (from the propyl chain). This contrasts with 2-benzoylbenzoic acid , which is more hydrophobic due to its aromatic ketone group .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
